Cas no 1061648-19-8 (1-Methyl-4-piperidinesulfonyl chloride)
1061648-19-8 structure
Product Name:1-Methyl-4-piperidinesulfonyl chloride
CAS No:1061648-19-8
MF:C6H12ClNO2S
MW:197.68297958374
CID:4742519
Update Time:2023-08-16
1-Methyl-4-piperidinesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 1-METHYLPIPERIDINE-4-SULFONYL CHLORIDE
- AM806038
- 1-Methyl-4-piperidinesulfonyl chloride
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- Inchi: 1S/C6H12ClNO2S/c1-8-4-2-6(3-5-8)11(7,9)10/h6H,2-5H2,1H3
- InChI Key: OLXPOSVTLLMZAD-UHFFFAOYSA-N
- SMILES: ClS(C1CCN(C)CC1)(=O)=O
Computed Properties
- Exact Mass: 197.027727g/mol
- Monoisotopic Mass: 197.027727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 197.68g/mol
- XLogP3: 1
- Topological Polar Surface Area: 45.8
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 265.2±29.0 °C(Predicted)
- pka: 6.80±0.10(Predicted)
1-Methyl-4-piperidinesulfonyl chloride Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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